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Compound of Interest

Compound Name: Sulfo-cyanine5.5 amine potassium

Cat. No.: B15556736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and applications of Sulfo-cyanine5.5 amine potassium salt, a fluorescent dye widely utilized

in biological and biomedical research. Detailed experimental protocols for its use in

bioconjugation are also presented to assist researchers in its practical application.

Core Molecular Structure and Properties
Sulfo-cyanine5.5 amine potassium salt is a water-soluble, far-red fluorescent dye belonging

to the cyanine family. Its structure is characterized by a polymethine chain linking two

indolenine rings. The presence of four sulfonate groups imparts high hydrophilicity, making it

particularly suitable for labeling biological molecules in aqueous environments.[1][2] A key

feature of this molecule is its terminal primary amine group, which is separated from the

fluorophore by a linker arm, facilitating its conjugation to various molecules.[1]

The chemical and physical properties of Sulfo-cyanine5.5 amine potassium salt are

summarized in the table below.
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Property Value Reference

Appearance Dark blue solid [3]

Molecular Formula C46H54K2N4O13S4 [3]

Molecular Weight 1077.41 g/mol [3]

CAS Number 2183440-46-0 [3]

Solubility
Good in water, DMF, and

DMSO
[3]

Storage Conditions -20°C in the dark, desiccated [3]

Purity (HPLC-MS) ≥ 95% [3]

Spectral Characteristics
Sulfo-cyanine5.5 is a bright fluorescent label in the far-red region of the spectrum, which is

advantageous for minimizing background fluorescence from biological samples.[1]

Spectral Property Wavelength (nm) Reference

Excitation Maximum

(Absorbance)
~675 nm [4]

Emission Maximum ~694 nm [4]

Bioconjugation and Applications
The primary amine group on Sulfo-cyanine5.5 amine allows for its covalent attachment to other

molecules. This process, known as bioconjugation, is fundamental to its use as a fluorescent

label. The amine group can be coupled with various electrophilic groups, such as activated

esters (e.g., NHS esters), to form stable amide bonds.[1][2] This dye is extensively used in a

variety of research applications.[4]

Common Applications:

Fluorescence Microscopy: High-contrast imaging of cells and tissues.[4]
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Flow Cytometry: Cell sorting and analysis.[4]

In Vivo Imaging: Deep tissue imaging with reduced background noise.[4]

Bioconjugation: Labeling of proteins, antibodies, and nucleic acids.[4]

Below is a diagram illustrating the general principle of labeling a protein with an amine-reactive

dye.
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General Workflow for Protein Labeling

Sulfo-cyanine5.5
(Amine-Reactive Form, e.g., NHS Ester)

Conjugation Reaction
(pH 8.0-9.0)

Target Protein
(with primary amines, e.g., Lysine)

Purification
(e.g., Gel Filtration)

Fluorescently Labeled Protein
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Protein Labeling and Purification Workflow

Preparation

Reaction

Purification

Prepare Protein Solution
(2-10 mg/mL in PBS, pH 8.5)

Mix Dye and Protein
(e.g., 10:1 molar ratio)

Prepare Dye Stock Solution
(10 mM in DMSO)

Incubate
(30-60 min, RT, dark)

Apply to Gel Filtration Column
(e.g., Sephadex G-25)

Elute with PBS

Collect Labeled Protein Fractions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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